![molecular formula C10H20N2O4S B2913009 Tert-butyl N-[(3R,4R)-3-amino-1,1-dioxothian-4-yl]carbamate CAS No. 480450-19-9](/img/structure/B2913009.png)
Tert-butyl N-[(3R,4R)-3-amino-1,1-dioxothian-4-yl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl carbamate derivatives are commonly used in pharmaceutical research . They are typically white solids and can be used as intermediates in various chemical reactions .
Synthesis Analysis
Tert-butyl carbamate is used in palladium-catalyzed synthesis of N-Boc-protected anilines . It has also been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .Molecular Structure Analysis
The molecular structure of a similar compound, tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate, has been reported . The molecular formula is C10H20N2O3, with an average mass of 216.277 Da and a monoisotopic mass of 216.147400 Da .Chemical Reactions Analysis
Tert-butyl carbamate is involved in palladium-catalyzed synthesis of N-Boc-protected anilines . It has also been used in the synthesis of tetrasubstituted pyrroles .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate, include a density of 1.1±0.1 g/cm3, boiling point of 358.1±42.0 °C at 760 mmHg, and a flash point of 170.4±27.9 °C .Scientific Research Applications
Chemoselective Transformation of Amino Protecting Groups
Research by Sakaitani and Ohfune (1990) highlights the utility of tert-butyl carbamates, such as the silyl carbamate derivative, in the chemoselective transformation of amino protecting groups. The N-tert-butyldimethylsilyloxycarbonyl group, a type of silyl carbamate, has been synthesized from N-tert-butoxycarbonyl (Boc) and N-benzyloxycarbonyl (Z) groups. This compound serves as a versatile intermediate, reacting with a variety of electrophiles to yield N-ester type compounds efficiently under mild conditions. The research demonstrates the compound's potential in facilitating transformations essential for synthetic organic chemistry, particularly in the context of protecting group strategies and functional group interconversions Sakaitani & Ohfune, 1990.
Asymmetric Synthesis of Amines
Ellman, Owens, and Tang (2002) have explored the use of N-tert-butanesulfinyl imines, closely related to tert-butyl carbamates, as intermediates in the asymmetric synthesis of amines. These intermediates, derived from tert-butanesulfinamide, enable the synthesis of a wide range of highly enantioenriched amines, including α-branched and α,α-dibranched amines, amino acids, and amino alcohols. The tert-butanesulfinyl group plays a crucial role in activating the imines for nucleophilic addition and serves as a chiral directing group, showcasing the compound's significance in asymmetric synthesis and its potential in creating building blocks for drug discovery and development Ellman, Owens, & Tang, 2002.
Development of New Ligands for Asymmetric Catalysis
A more recent study by Wang et al. (2022) presents the photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate. This work establishes a novel cascade pathway for assembling 3-aminochromones under mild conditions, highlighting the compound's utility in synthesizing diverse amino pyrimidines and broadening its applications in asymmetric catalysis. The development of such a versatile amidyl-radical precursor in their laboratory demonstrates the ongoing advancements in utilizing tert-butyl carbamates for complex chemical transformations and the synthesis of novel organic molecules Wang et al., 2022.
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(3R,4R)-3-amino-1,1-dioxothian-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-8-4-5-17(14,15)6-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POPSAHJDHHOFHE-JGVFFNPUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCS(=O)(=O)CC1N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CCS(=O)(=O)C[C@@H]1N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.